Cas no 137505-08-9 (Benzoic acid, 4-[[[(4-carboxyphenyl)methylene]amino]sulfonyl]-)

• Product Name: Benzoic acid, 4-[[[(4-carboxyphenyl)methylene]amino]sulfonyl]-
• CAS No: 137505-08-9
• MF: C₁₅H₁₁NO₆S
• MW: 333.315943002701
• CID: 1244933
• Update Time: 2024-08-03

Benzoic acid, 4-[[[(4-carboxyphenyl)methylene]amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[[(4-carboxyphenyl)methylene]amino]sulfonyl]-

• Inchi： 1S/C15H11NO6S/c17-14(18)11-3-1-10(2-4-11)9-16-23(21,22)13-7-5-12(6-8-13)15(19)20/h1-9H,(H,17,18)(H,19,20)
• InChI Key： DZQDTTFEIWJCEJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(S(N=CC2=CC=C(C(O)=O)C=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 333.03073

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 605.5±65.0 °C(Predicted)
• PSA: 121.1
• pka: 3.49±0.10(Predicted)